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Compound of Interest

Compound Name: Diethyl 2-oxopentanedioate

Cat. No.: B1222868

An In-Depth Technical Guide to Diethyl 2-oxopentanedioate: Commercial Availability,
Synthesis, and Applications for Researchers and Drug Development Professionals

Introduction

Diethyl 2-oxopentanedioate, also known as diethyl a-ketoglutarate, is a pivotal chemical
intermediate whose structural features—specifically the presence of a ketone and two ester
functional groups—render it a versatile building block in organic synthesis. For researchers in
medicinal chemistry and drug development, this molecule serves as a valuable scaffold for the
construction of complex heterocyclic systems and other target molecules of pharmaceutical
interest. This guide provides a comprehensive overview of its commercial availability, key
physicochemical properties, synthetic routes, and practical applications, offering field-proven
insights for its effective procurement and utilization in a laboratory setting.

Chemical Identity and Physicochemical Properties

Unambiguous identification of a chemical reagent is the foundational step for any successful
research endeavor. Diethyl 2-oxopentanedioate is cataloged under CAS Number 5965-53-7.
[1] Its molecular structure and properties are critical for planning experimental conditions, from
reaction setup to purification.
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Property Value Source(s)
CAS Number 5965-53-7 [1112]
Molecular Formula CoH140s5 [1]
Molecular Weight 202.21 g/mol [3]

IUPAC Name Diethyl 2-oxopentanedioate

Diethyl 2-oxoglutarate, Diethyl
Synonyms ) [3]
oxalpropionate

Physical Form Liquid

Boiling Point 126-128°C @ 12 mmHg

Density ~1.1 g/cm?3 [3]

Purity (Typical) >95% [11[3]
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Commercial Availability and Supplier Analysis

Diethyl 2-oxopentanedioate is readily available from several chemical suppliers, catering to
both small-scale research and larger development needs. When selecting a supplier, it is
crucial to consider not only the price but also the stated purity, available analytical data (e.g.,
NMR, GC/MS), and lead times. Below is a comparative table of prominent suppliers.
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) ) Available
Supplier CAS Number Purity . Notes
Quantities

Provides key
documents like
Certificate of
Analysis (COA)
and Certificate of
Origin (COO0).

Sigma-Aldrich 5965-53-7 95% Custom

Lists pricing and
1PlusChem LLC 5965-53-7 >95% 100mg stock availability.
[1]

Offers various
analytical
documents
including NMR,
HPLC, and LC-
MS.[4]

BLD Pharm 5965-53-7 N/A Custom

Provides Safety

Data Sheet
Key Organics 5965-53-7 >95% 0.25¢, 19, 59 (SDS) and

typical lead

times.[5]

Provides pricing

for specific pack
Crysdot LLC 5965-53-7 95+% 5g, Custom )

sizes and lead

times.

Expert Insight: For drug development applications, sourcing from a supplier that provides a
comprehensive Certificate of Analysis with detailed impurity profiling is paramount. While a
95% purity may suffice for initial exploratory work, downstream applications may necessitate
higher purity grades to avoid confounding results from reactive impurities. Always request a lot-
specific COA before making a bulk purchase.
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Synthetic Pathways: A Mechanistic Overview

While researchers typically purchase Diethyl 2-oxopentanedioate, understanding its
synthesis is crucial for troubleshooting potential impurities and for designing novel analogs. The
most common and industrially relevant synthetic strategy is the Claisen condensation, a
fundamental carbon-carbon bond-forming reaction.[6][7]

The reaction involves the condensation of diethyl oxalate with ethyl propionate in the presence
of a strong base, typically sodium ethoxide. The ethoxide serves to deprotonate the a-carbon of
ethyl propionate, forming a resonance-stabilized enolate. This nucleophilic enolate then attacks
one of the electrophilic carbonyl carbons of diethyl oxalate. Subsequent loss of an ethoxide
leaving group and acidic workup yields the final 3-keto ester product.
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Caption: General workflow for the synthesis of Diethyl 2-oxopentanedioate via Claisen
condensation.
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Key Applications in a Research Context

The utility of Diethyl 2-oxopentanedioate lies in its reactivity, making it a precursor for a wide
array of more complex molecules, particularly heterocyclic compounds.[8] Its bifunctional
nature allows for sequential or one-pot multicomponent reactions, which are highly valued in
drug discovery for building molecular libraries efficiently.

One notable application is in the synthesis of substituted pyridopyrimidines.[9] These scaffolds
are of significant interest due to their prevalence in molecules with demonstrated antimicrobial
and anticancer activities.[7] The synthesis often involves the transformation of Diethyl 2-
oxopentanedioate into a more elaborate intermediate, which is then cyclized with a guanidine
derivative.
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Caption: Synthetic workflow from Diethyl 2-oxopentanedioate to bioactive heterocyclic cores.
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Analytical and Quality Control Protocol: Purity
Assessment by Gas Chromatography (GC)

Verifying the purity of the starting material is a non-negotiable step in drug development. Gas
Chromatography (GC) is a robust method for assessing the purity of volatile compounds like
Diethyl 2-oxopentanedioate.

Objective: To determine the purity of a supplied batch of Diethyl 2-oxopentanedioate and
identify any volatile impurities.

Instrumentation and Materials:

o Gas Chromatograph with a Flame lonization Detector (FID).

Capillary Column (e.g., DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 pm film thickness).

Helium or Nitrogen as carrier gas.

Diethyl 2-oxopentanedioate sample.

High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate).

Volumetric flasks and syringes.
Step-by-Step Protocol:

o Sample Preparation: Accurately weigh approximately 20 mg of the Diethyl 2-
oxopentanedioate sample and dissolve it in 10 mL of the chosen solvent in a volumetric
flask to create a ~2 mg/mL solution.

e GC Instrument Setup:

o

Injector Temperature: 250°C

[¢]

Detector Temperature: 280°C

[e]

Oven Temperature Program:
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= Initial temperature: 100°C, hold for 2 minutes.
» Ramp: Increase at 10°C/min to 250°C.
» Final hold: Hold at 250°C for 5 minutes.
o Carrier Gas Flow Rate: 1.0 mL/min (constant flow).
o Injection Volume: 1 pL.
o Split Ratio: 50:1.
e Analysis: Inject the prepared sample onto the GC system.

o Data Interpretation: Integrate the peaks in the resulting chromatogram. The purity is
calculated as the percentage area of the main peak relative to the total area of all peaks.

o Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Causality and Trustworthiness: This protocol is designed to provide a clear separation of the
target compound from lower-boiling point solvents or starting materials and higher-boiling point
byproducts. The FID detector offers high sensitivity for organic compounds, ensuring that even
minor impurities are detected. By using a standard temperature ramp, the method is robust and
reproducible, providing a self-validating system for quality control.

Safety, Handling, and Storage

Proper handling and storage are essential for laboratory safety and for maintaining the integrity
of the chemical.

o Hazard Identification: Diethyl 2-oxopentanedioate is classified as harmful if swallowed
(H302).[2] It is designated with the GHSO07 pictogram (Exclamation mark).

e Handling Precautions:
o Always work in a well-ventilated area or a chemical fume hood.[2]

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat.[2]
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o Avoid contact with skin and eyes.[2]

o Wash hands thoroughly after handling.[3]

o Storage Conditions:
o Store in a tightly closed container.[3]

o Keep in a cool, dry place away from incompatible substances.[2] Room temperature
storage is generally recommended.

Conclusion

Diethyl 2-oxopentanedioate is a commercially accessible and highly valuable reagent for
professionals in chemical research and drug development. Its utility as a precursor to complex
heterocyclic structures, combined with its straightforward procurement from a range of reliable
suppliers, makes it an important tool in the synthetic chemist's arsenal. By understanding its
chemical properties, synthetic origins, and proper handling procedures, researchers can
confidently and safely integrate this versatile building block into their discovery workflows to
accelerate the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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